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Compound of Interest

Compound Name: 3-Methoxycyclohexanone

Cat. No.: B095188 Get Quote

An In-depth Technical Guide to 3-Methoxycyclohexanone

This technical guide provides comprehensive information on 3-Methoxycyclohexanone, a key

intermediate in organic synthesis. It is intended for researchers, scientists, and professionals in

drug development and other chemical industries. This document outlines its chemical and

physical properties, safety information, and a detailed experimental protocol for its synthesis.

Chemical Identity and Properties
CAS Number: 17429-00-4[1]

Synonyms: 3-methoxycyclohexan-1-one, Cyclohexanone, 3-methoxy-[1]

Physicochemical Properties
A summary of the key physical and chemical properties of 3-Methoxycyclohexanone is

presented in the table below.
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Property Value Reference

Molecular Formula C₇H₁₂O₂ [1]

Molecular Weight 128.17 g/mol [1]

Boiling Point 76.5-77 °C @ 9 Torr

Density 0.98 g/cm³

Storage Temperature 2-8°C

Spectroscopic Data
Spectroscopic analysis is crucial for the characterization of 3-Methoxycyclohexanone.

Spectrum Type Data

Infrared (IR) Spectrum

Available through the NIST Webbook and

commercial suppliers. Key absorptions are

expected for the C=O (ketone) and C-O-C

(ether) functional groups.

Nuclear Magnetic Resonance (NMR) Spectrum

¹H and ¹³C NMR are essential for structural

confirmation. Characteristic peaks would include

a singlet for the methoxy group protons and

multiplets for the cyclohexanone ring protons.

Mass Spectrometry (MS)

The mass spectrum would show the molecular

ion peak and characteristic fragmentation

patterns.

Safety and Handling
3-Methoxycyclohexanone is classified as a hazardous substance. The following table

summarizes its GHS hazard classifications.
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GHS Hazard Statement Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation

H332 Harmful if inhaled

H335 May cause respiratory irritation

Precautionary Statements: P261, P280, P305+P351+P338

It is imperative to handle this chemical in a well-ventilated fume hood, wearing appropriate

personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Synthesis of 3-Methoxycyclohexanone
3-Methoxycyclohexanone is commonly synthesized via the selective hydrogenation of 3-

methoxyphenol. The reaction involves the reduction of the aromatic ring to a cyclohexane ring

while preserving the methoxy and ketone functionalities.

Experimental Protocol: Hydrogenation of 3-
Methoxyphenol
This protocol describes a general procedure for the synthesis of 3-Methoxycyclohexanone.

Materials:

3-Methoxyphenol

Palladium on carbon (Pd/C, 5% or 10%) catalyst

Solvent (e.g., Ethanol, Ethyl acetate)

Hydrogen gas (H₂)

High-pressure reactor (autoclave)
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Filtration apparatus

Rotary evaporator

Distillation apparatus

Procedure:

Reactor Setup: The high-pressure reactor is thoroughly cleaned and dried.

Charging the Reactor: The reactor is charged with 3-methoxyphenol and a suitable solvent.

The Pd/C catalyst is then carefully added. The amount of catalyst typically ranges from 1-5

mol% relative to the substrate.

Purging: The reactor is sealed and purged several times with an inert gas, such as nitrogen,

to remove any air, followed by purging with hydrogen gas.

Reaction: The reactor is pressurized with hydrogen gas to the desired pressure (e.g., 1-10

MPa) and heated to the reaction temperature (e.g., 80-150°C). The reaction mixture is stirred

vigorously to ensure good mixing and contact between the reactants and the catalyst.

Monitoring the Reaction: The progress of the reaction can be monitored by techniques such

as Thin Layer Chromatography (TLC), Gas Chromatography (GC), or High-Performance

Liquid Chromatography (HPLC).

Work-up: Once the reaction is complete, the reactor is cooled to room temperature, and the

excess hydrogen pressure is carefully released.

Catalyst Removal: The reaction mixture is filtered to remove the Pd/C catalyst. The catalyst

can often be recycled for future use.

Solvent Removal: The solvent is removed from the filtrate under reduced pressure using a

rotary evaporator.

Purification: The crude 3-Methoxycyclohexanone is then purified by vacuum distillation to

obtain the final product with high purity.
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Synthesis Workflow Diagram
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Caption: Synthesis workflow for 3-Methoxycyclohexanone.

Applications
3-Methoxycyclohexanone serves as a versatile building block in organic synthesis. Its

bifunctional nature, containing both a ketone and an ether group, allows for a wide range of

chemical transformations, making it a valuable precursor in the synthesis of pharmaceuticals

and other fine chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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